Cas no 61363-58-4 (2H-Pyran-3,5(4H,6H)-dione, 4-ethyl-)

• Product Name: 2H-Pyran-3,5(4H,6H)-dione, 4-ethyl-
• CAS No: 61363-58-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 482292
• PubChem ID: 12361291
• Update Time: 2025-04-19

2H-Pyran-3,5(4H,6H)-dione, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3,5(4H,6H)-dione, 4-ethyl-
• 4-ethyloxane-3,5-dione
• DTXSID30494135
• 61363-58-4

• Inchi： 1S/C7H10O3/c1-2-5-6(8)3-10-4-7(5)9/h5H,2-4H2,1H3
• InChI Key： REMGZYJOQJSBCF-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1)=O)CC)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37